(Z)-methyl 2-(2-((4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzoyl]imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C27H25N3O5S2/c1-18-7-12-23-24(15-18)36-27(30(23)17-25(31)35-2)28-26(32)20-8-10-22(11-9-20)37(33,34)29-14-13-19-5-3-4-6-21(19)16-29/h3-12,15H,13-14,16-17H2,1-2H3
• InChI Key: RVHJCBXRVXKACZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C5C4)S2)CC(=O)OC
• Molecular Formula: C27H25N3O5S2
• Molecular Weight: 535.6 g/mol
• CAS No.: 865197-39-3

Description

(Z)-methyl 2-(2-((4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C27H25N3O5S2 and its molecular weight is 535.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications in Antimicrobial Activity

• The compound has been used in the synthesis of various derivatives with notable antimicrobial activities. For instance, its derivatives have shown activity against gram-negative bacteria like E. coli and P. aeruginosa, and gram-positive bacteria such as S. aureus, and C. diphtheriae (Dabholkar & Tripathi, 2011).
• Another study synthesized novel functionalized dihydroimidazo[2,1-a]isoquinolines and dihydroimidazo[2,1-a] quinolines, involving the compound as a key reactant, which were characterized by various spectroscopy techniques (Arab-Salmanabadi, Dorvar, & Notash, 2015).

Psychotropic and Anti-inflammatory Activity

• Synthesis of N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives, including this compound, displayed significant psychotropic and anti-inflammatory activities in vitro and in vivo. These compounds were found to possess sedative action, high anti-inflammatory activity, and selective cytotoxic effects against tumor cell lines (Zablotskaya et al., 2013).

Structural and Physicochemical Characterization

• The compound has been subjected to single crystal X-ray diffraction studies, helping to determine its conformational features and contribute to the understanding of its physicochemical properties (Akkurt, Yıldırım, Bogdanov, Kandinska, & Büyükgüngör, 2008).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. For example, some 3,4-dihydroisoquinolin-2(1H)-yl compounds have been found to have antioomycete activity.

Future Directions

Future research could explore the synthesis of more derivatives of this compound, as well as their potential biological activities. Further studies could also investigate the properties and uses of this compound in more detail.